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Compound of Interest

Compound Name: Benzoximate
CAS No.: 29356-13-6
Cat. No.: B1239414

Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of Benzoximate, an acaricide used in agriculture. This document is intended for
researchers, scientists, and professionals in drug development and related fields.

Chemical Identification and Properties

Benzoximate is a non-systemic acaricide with contact and stomach action, primarily used to
control spider mites on various fruit trees and ornamentals.[1][2] First introduced in Japan in
1971, it is now considered obsolete in many countries and is not approved for use in the
European Union or Great Britain.[1][3]

Table 1: Chemical Identifiers for Benzoximate
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Identifier Value

CAS Number 29104-30-1[4][5][6][7]

EC Number 249-439-1[1]

IUPAC Name benzoic (EZ)-3-chloro-N-ethoxy-2,6-

dimethoxybenzenecarboximidic anhydride[4]

Other IUPAC Names

[(3-chloro-2,6-dimethoxybenzoyl)-ethylamino]

benzoate[5]

Molecular Formula

C18H1sCINOS[L][4][5][6]

InChl Key

BZMIHNKNQJJVRO-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties of Benzoximate

Property

Value

Molecular Weight

363.79 g/mol [3][6][8]

Physical State

Colorless crystals[1]

Melting Point 73 °C[2][3]
Boiling Point 483.3 £ 55.0 °C (Predicted)[2][3]
Density 1.21 g/cm3[2][3]

Water Solubility

30.26 mg/L[2][3]

logP (Octanol/Water Partition Coefficient)

2.39[9]

Synthesis of Benzoximate

While detailed, step-by-step experimental protocols for the synthesis of Benzoximate are not

widely available due to its obsolete commercial status, the general synthetic pathway can be

inferred from its chemical structure.[1] The synthesis likely involves a multi-step process

encompassing key organic reactions.
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A plausible synthetic route would involve the construction of a bridged diphenyl structure.[1]
This process would likely include:

o Electrophilic Aromatic Substitution: To introduce the chloro and methoxy groups onto the

aromatic ring.
 Esterification: Formation of the benzoate ester.
o Condensation Reaction: To form the final active compound.

Below is a conceptual workflow for the synthesis of Benzoximate.

Conceptual Synthesis Workflow for Benzoximate

Chlorinated Aromatic Precursor Electrophilic Aromatic Substitution

< Benzoximate =

Condensation

Ester Precursor Esterification

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Benzoximate.

Mechanism of Action

The precise mode of action of Benzoximate is not fully elucidated.[1][3] However, it is known
to function as a non-systemic acaricide that exerts its effects through contact and stomach
action.[1] Evidence suggests that it may disrupt the function of the nervous system in mites.[1]

The diagram below illustrates the proposed mechanism of action.
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Proposed Mechanism of Action of Benzoximate
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Caption: Proposed mechanism of action of Benzoximate.

Experimental Protocols

Detailed experimental protocols for the analysis or application of Benzoximate are scarce in
publicly available literature, a consequence of its status as an obsolete pesticide. For
researchers requiring such information, it is recommended to consult historical agricultural
science journals from the 1970s and 1980s or to develop and validate new analytical methods
based on modern chromatographic techniques such as High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
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Toxicological and Ecotoxicological Profile

Benzoximate is reported to be of low toxicity to mammals but is an eye irritant.[1] It is
classified as harmful to aquatic life with long-lasting effects.[5]

Table 3: Toxicity Data for Benzoximate

Organism Test Result

Fish Acute ecotoxicity Moderate[1]

Daphnia Acute ecotoxicity Moderate[1]

Mammals - Low toxicity[1]
Regulatory Status

Benzoximate is not an approved active substance in the European Union under Regulation
(EC) No 1107/2009.[1][5] Similarly, it is not approved for use in Great Britain.[1] Its use is
limited to a small number of countries.[2][3]

Disclaimer: This document is intended for informational purposes for a scientific audience and
does not constitute an endorsement or recommendation for the use of Benzoximate. The use
of any pesticide is subject to local laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Benzoximate
https://www.bioscience.co.uk/product~2101289
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C18H18ClNO5/c1-4-24-20-17(25-18(21)12-8-6-5-7-9-12)15-14(22-2)11-10-13(19)16(15)23-3/h5-11H%2C4H2%2C1-3H3
https://www.targetmol.com/compound/benzoximate
https://fr.wikipedia.org/wiki/Benzoximate
https://www.benchchem.com/product/b1239414/docs#an-in-depth-technical-guide-to-benzoximate
https://www.benchchem.com/product/b1239414/docs#an-in-depth-technical-guide-to-benzoximate
https://www.benchchem.com/product/b1239414/docs#an-in-depth-technical-guide-to-benzoximate
https://www.benchchem.com/product/b1239414/docs#an-in-depth-technical-guide-to-benzoximate
https://www.benchchem.com/product/b1239414?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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